5-Acetyl-2,4-dimethoxybenzoic acid
Description
5-Acetyl-2,4-dimethoxybenzoic acid (CAS 57491-25-5) is a benzoic acid derivative featuring acetyl, methoxy, and carboxylic acid functional groups. Its structure comprises a benzene ring substituted with two methoxy groups at positions 2 and 4, an acetyl group at position 5, and a carboxylic acid at position 1. This compound is synthesized through multi-step reactions, often involving intermediates like (E)-4-((2,4-dioxothiazolidin-5-ylidene)methyl)benzoic acid, followed by condensation with substituted anilines . Its applications span pharmaceutical intermediates, agrochemicals, and fine chemical synthesis, with notable use in bioactive molecule development .
Properties
CAS No. |
57491-25-5 |
|---|---|
Molecular Formula |
C11H12O5 |
Molecular Weight |
224.21 g/mol |
IUPAC Name |
5-acetyl-2,4-dimethoxybenzoic acid |
InChI |
InChI=1S/C11H12O5/c1-6(12)7-4-8(11(13)14)10(16-3)5-9(7)15-2/h4-5H,1-3H3,(H,13,14) |
InChI Key |
CMKMVXWCOPIVNJ-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)C1=CC(=C(C=C1OC)OC)C(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogs and Their Properties
The following table compares 5-acetyl-2,4-dimethoxybenzoic acid with structurally related compounds, highlighting substituent variations and their implications:
Pharmacological and Industrial Relevance
- Pharmaceuticals : 5-Acetyl-2,4-dimethoxybenzoic acid serves as a scaffold for anti-inflammatory and antimicrobial agents due to its aromatic and electron-withdrawing groups .
- Agrochemicals : Brominated derivatives are intermediates in herbicide synthesis, leveraging halogenated aromatic rings for bioactivity .
- Flavor Chemistry : Thiazole analogs (e.g., 5-acetyl-2,4-dimethylthiazole) contribute to flavor profiles in processed foods .
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